Cas no 1806320-04-6 (2-(2-Bromoacetyl)-4-(methylthio)benzo[d]oxazole)

• Product Name: 2-(2-Bromoacetyl)-4-(methylthio)benzo[d]oxazole
• CAS No: 1806320-04-6
• MF: C₁₀H₈BrNO₂S
• MW: 286.145020484924
• CID: 4816919
• Update Time: 2025-08-05

2-(2-Bromoacetyl)-4-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromoacetyl)-4-(methylthio)benzo[d]oxazole

• Inchi： 1S/C10H8BrNO2S/c1-15-8-4-2-3-7-9(8)12-10(14-7)6(13)5-11/h2-4H,5H2,1H3
• InChI Key： JYQFEJNBSJCMJF-UHFFFAOYSA-N
• SMILES： BrCC(C1=NC2C(=CC=CC=2O1)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 3.1
• Topological Polar Surface Area: 68.4

Additional information on 2-(2-Bromoacetyl)-4-(methylthio)benzo[d]oxazole

Comprehensive Overview of 2-(2-Bromoacetyl)-4-(methylthio)benzo[d]oxazole (CAS No. 1806320-04-6)

2-(2-Bromoacetyl)-4-(methylthio)benzo[d]oxazole (CAS No. 1806320-04-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique bromoacetyl and methylthio functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a benzo[d]oxazole core, makes it particularly valuable for applications requiring high reactivity and selectivity.

The growing interest in 2-(2-Bromoacetyl)-4-(methylthio)benzo[d]oxazole can be attributed to its potential role in the development of novel pharmaceuticals and agrochemicals. Researchers are increasingly exploring its use as a building block for heterocyclic compounds, which are pivotal in drug discovery. The compound's bromoacetyl group allows for facile derivatization, enabling the creation of diverse molecular architectures. This property aligns with current trends in fragment-based drug design and click chemistry, which emphasize modular and efficient synthesis strategies.

In the context of agrochemical innovation, 2-(2-Bromoacetyl)-4-(methylthio)benzo[d]oxazole has shown promise as a precursor for crop protection agents. Its methylthio moiety contributes to the bioactivity of resulting compounds, making it a candidate for the development of new pesticides and herbicides. This is particularly relevant given the increasing demand for sustainable agriculture solutions and environmentally friendly pest control methods.

From a material science perspective, the compound's benzo[d]oxazole core is of interest due to its photophysical properties. Researchers are investigating its potential in the design of organic light-emitting diodes (OLEDs) and fluorescent probes. The ability to fine-tune its electronic properties through modifications to the bromoacetyl and methylthio groups makes it a valuable tool for advancing optoelectronic materials.

The synthesis and characterization of 2-(2-Bromoacetyl)-4-(methylthio)benzo[d]oxazole require careful consideration of reaction conditions and purification techniques. Modern analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are essential for ensuring the compound's purity and structural integrity. These aspects are critical for researchers who rely on high-quality intermediates for their work.

As the scientific community continues to explore the applications of 2-(2-Bromoacetyl)-4-(methylthio)benzo[d]oxazole, questions about its scalability, stability, and toxicity profile remain areas of active investigation. Addressing these questions will be key to unlocking its full potential in various industries. The compound's versatility and reactivity position it as a valuable asset in the ongoing pursuit of innovative chemical solutions.

In summary, 2-(2-Bromoacetyl)-4-(methylthio)benzo[d]oxazole (CAS No. 1806320-04-6) represents a compelling example of how specialized intermediates can drive progress across multiple scientific disciplines. Its unique structural features and functional groups make it a focal point for research in drug discovery, agrochemical development, and material science. As interest in these fields grows, so too will the demand for high-quality compounds like this one.